Cas no 74512-60-0 (5,7,4'-Trimethoxy-4-phenylcoumarin)

5,7,4'-Trimethoxy-4-phenylcoumarin is a methoxylated coumarin derivative characterized by its distinct phenyl and trimethoxy substitutions. This compound exhibits notable stability and photophysical properties, making it valuable in organic synthesis and material science applications. Its structural features contribute to enhanced solubility in organic solvents, facilitating its use as an intermediate in the development of fluorescent probes, pharmaceuticals, and advanced polymers. The methoxy groups at the 5, 7, and 4' positions influence its electronic properties, allowing for tunable reactivity in cross-coupling and cyclization reactions. Its well-defined crystalline structure ensures high purity, supporting reproducibility in research and industrial processes.

5,7,4'-Trimethoxy-4-phenylcoumarin structure

74512-60-0 structure

Product Name:5,7,4'-Trimethoxy-4-phenylcoumarin

CAS No:74512-60-0

MF:C₁₈H₁₆O₅

MW:312.316645622253

CID:540892

PubChem ID:12004232

Update Time:2025-05-27

5,7,4'-Trimethoxy-4-phenylcoumarin Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(4-methoxyphenyl)-
- 5,7,4'-Trimethoxy-4-phenylcoumarin
- InChI=1/C18H16O5/c1-20-12-6-4-11(5-7-12)14-10-17(19)23-16-9-13(21-2)8-15(22-3)18(14)16/h4-10H,1-3H
- 5,7-dimethoxy-4-p-methoxylphenylcoumarin
- LMPK12100048
- 74512-60-0
- DTXSID10475649
- Inchi： 1S/C18H16O5/c1-20-12-6-4-11(5-7-12)14-10-17(19)23-16-9-13(21-2)8-15(22-3)18(14)16/h4-10H,1-3H3
- InChI Key： LUAQJOITTQBGCV-UHFFFAOYSA-N
- SMILES： O1C(C=C(C2C=CC(=CC=2)OC)C2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

Exact Mass: 312.09978
Monoisotopic Mass: 312.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 54Å²

Experimental Properties

PSA: 53.99

5,7,4'-Trimethoxy-4-phenylcoumarin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T796305-10mg	5,7,4'-Trimethoxy-4-phenylcoumarin	74512-60-0	10mg	$133.00	2023-05-17
TRC	T796305-25mg	5,7,4'-Trimethoxy-4-phenylcoumarin	74512-60-0	25mg	$276.00	2023-05-17
TRC	T796305-50mg	5,7,4'-Trimethoxy-4-phenylcoumarin	74512-60-0	50mg	$529.00	2023-05-17
TRC	T796305-100mg	5,7,4'-Trimethoxy-4-phenylcoumarin	74512-60-0	100mg	$ 1200.00	2023-09-05